Cas no 760124-21-8 (1-Azabicyclo[2.2.2]oct-2-ene-2-carboxylicacid(9CI))

• Product Name: 1-Azabicyclo[2.2.2]oct-2-ene-2-carboxylicacid(9CI)
• CAS No: 760124-21-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 549728
• PubChem ID: 45082052
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]oct-2-ene-2-carboxylicacid(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]oct-2-ene-2-carboxylicacid(9CI)
• 1-azabicyclo[2.2.2]oct-2-ene-2-carboxylic acid
• DTXSID50665062
• 760124-21-8

• Inchi： 1S/C8H11NO2/c10-8(11)7-5-6-1-3-9(7)4-2-6/h5-6H,1-4H2,(H,10,11)
• InChI Key： CRMIGNCNIMCXAX-UHFFFAOYSA-N
• SMILES： OC(C1=CC2CCN1CC2)=O

Computed Properties

• Exact Mass: 153.079
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 1